Cas no 1673-43-4 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine)

5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an amine group and a 3,4,5-trimethoxyphenyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for drug discovery due to its electron-rich aromatic system and hydrogen-bonding capabilities. The trimethoxy substitution enhances lipophilicity, potentially improving membrane permeability in biological applications. Its oxadiazole ring contributes to stability and may serve as a bioisostere for ester or amide functionalities. The compound is of interest in the synthesis of bioactive molecules, including kinase inhibitors or antimicrobial agents, owing to its modular reactivity and structural versatility.

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine structure

1673-43-4 structure

Product Name:5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine

CAS No:1673-43-4

MF:C₁₁H₁₃N₃O₄

MW:251.238622426987

MDL:MFCD01710626

CID:149728

PubChem ID:12890260

Update Time:2025-05-22

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Oxadiazol-2-amine,5-(3,4,5-trimethoxyphenyl)-
- 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
- [5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]amine
- 5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazol- 2-ylamine
- VS-01352
- AKOS000153636
- 1673-43-4
- UKCTUJXIEPYWIO-UHFFFAOYSA-N
- BB 0238337
- EN300-236127
- 5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-ylamine
- F2146-0029
- A909903
- MFCD01710626
- SCHEMBL20589287
- ALBB-023641
- STK895087
- DB-138963
- BBL003487
- 1,3,4-Oxadiazol-2-amine, 5-(3,4,5-trimethoxyphenyl)-
- MDL： MFCD01710626
- Inchi： 1S/C11H13N3O4/c1-15-7-4-6(10-13-14-11(12)18-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,14)
- InChI Key： UKCTUJXIEPYWIO-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(C2=NN=C(N)O2)=CC=1OC)OC

Computed Properties

Exact Mass: 251.09069
Monoisotopic Mass: 251.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 92.6Å²

Experimental Properties

PSA: 92.63

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM507648-1g	5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	97%	1g	$507	2023-02-17
TRC	B589185-25mg	5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4		25mg	$ 50.00	2022-06-07
TRC	B589185-50mg	5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4		50mg	$ 65.00	2022-06-07
TRC	B589185-250mg	5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4		250mg	$ 210.00	2022-06-07
Enamine	EN300-236127-0.05g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	0.05g	$468.0	2024-06-19
Enamine	EN300-236127-0.1g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	0.1g	$490.0	2024-06-19
Enamine	EN300-236127-0.25g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	0.25g	$513.0	2024-06-19
Enamine	EN300-236127-0.5g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	0.5g	$535.0	2024-06-19
Enamine	EN300-236127-1.0g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	1.0g	$557.0	2024-06-19
Enamine	EN300-236127-2.5g	5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine	1673-43-4	95%	2.5g	$1089.0	2024-06-19